Cas no 31792-47-9 (2-(thiophen-2-yl)quinoline-4-carboxylic acid)

• Product Name: 2-(thiophen-2-yl)quinoline-4-carboxylic acid
• CAS No: 31792-47-9
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• MDL: MFCD00178258
• CID: 321537
• PubChem ID: 620452
• Update Time: 2025-04-19

2-(thiophen-2-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylicacid, 2-(2-thienyl)-
• 2-Thiophen-2-yl-quinoline-4-carboxylic acid
• 2-thiophen-2-ylquinoline-4-carboxylic acid
• 2-(2-Thienyl)-4-quinolinecarboxylic acid
• 2-(2-thienyl)quinoline-4-carboxylic acid
• 2-(thiophen-2-yl)quinoline-4-carboxylic acid
• 2-[2]Thienyl-chinolin-4-carbonsaeure
• 2-[2-Thienyl]cinchoninic acid
• 2-thien-2-ylquinoline-4-carboxylic acid
• SR-01000426554
• 4-CHLORO-3-DIETHYLSULFAMOYL-BENZOICACID
• HMS1397N05
• 2-(2-Thienyl)-4-quinolinecarboxylic acid #
• F0239-1084
• Cambridge id 5403248
• 2-(2-thienyl)-cinchoninic acid
• MFCD00178258
• AB00626785-02
• AK-968/37166256
• FT-0638993
• CHEMBL2049023
• EN300-00694
• 851546-83-3
• 31792-47-9
• SCHEMBL4461418
• VS-03852
• 4-Quinolinecarboxylic acid, 2-(2-thienyl)-
• Oprea1_452674
• SR-01000426554-1
• DTXSID50347351
• Enamine_001347
• AKOS000114904
• SB69407
• 2-(thiophen-2-yl)quinoline-4-carboxylicacid
• Z56792402
• CBMicro_024213
• Oprea1_204830
• ?2-(Thiophen-2-yl)quinoline-4-carboxylic acid
• MixCom6_001237
• DB-048103
• BBL013531
• ALBB-000153
• STK010759
• G66331

• MDL： MFCD00178258
• Inchi： 1S/C14H9NO2S/c16-14(17)10-8-12(13-6-3-7-18-13)15-11-5-2-1-4-9(10)11/h1-8H,(H,16,17)
• InChI Key： YDZHUFHFHQWQQB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 255.03500
• Monoisotopic Mass: 254.027574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3
• XLogP3: 3.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 199-201 °C
• Boiling Point: 458.1°Cat760mmHg
• Flash Point: 230.8°C
• Refractive Index: 1.712
• PSA: 78.43000
• LogP: 3.66150
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(thiophen-2-yl)quinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids